Cas no 17407-56-6 ((2R)-2-Hydroxy-3-methylbutanoic Acid)

(2R)-2-Hydroxy-3-methylbutanoic Acid Properties

Names and Identifiers

• (R)-2-Hydroxy-3-methylbutanoic acid
• (R)-2-Hydroxy-3-methylbutyric acid
• Butanoic acid,2-hydroxy-3-methyl-, (2R)-
• 2-hydroxy-3-Methyl
• 2-hydroxy-3-methyl butyric acid
• D-2-HYDROXY-3-METHYLBUTYRIC ACID
• D-Valic acid
• L-2-hydroxyisovaleric acid
• (R)-(-)-2-Hydroxyisovaleric acid
• (R)-2-Hydroxyisovaleric acid
• EOS-60974
• 2-hydroxy-3-Methyl-
• D-a-Hydroxyisovaleric acid
• d-α-hydroxyisovaleric acid
• (2R)-2-Hydroxyisovaleric acid
• D-ALPHA-HYDROXYISOVALERIC ACID
• D-ALPHA-HYDROXYSOVALERIC ACID)
• (2R)-2-hydroxy-3-methylbutanoic acid
• DEAMINOHYDROXYVALINE
• Butanoic acid, 2-hydroxy-3-methyl-, (2R)-
• D--Hydroxyisovaleric acid
• IDC1ORH8V7
• VAD
• d-2-hydroxyisovaleric acid
• (-)-2-Hydroxyisovaleric acid
• 2-Hydroxyisovaleric acid, (R)-
• (-)-alpha-Hydroxyisovaleric acid
• (-)-2-Hydroxy-3-methylb
• D-.ALPHA.-HYDROXYISOVALERIC ACID
• D- alpha -Hydroxyisovaleric acid
• CHEBI:46415
• BDBM50412186
• (2R)-2-hydroxy-3-methyl-butanoic acid
• Q27120649
• (-)-.ALPHA.-HYDROXYISOVALERIC ACID
• (2R)-3-Methyl-2-hydroxybutanoic acid
• UNII-IDC1ORH8V7
• AKOS006377804
• Butyric acid, 2-hydroxy-3-methyl-, D-
• MFCD00066442
• Butanoic acid,2-hydroxy-3-methyl-,(2S)-
• EN300-115017
• NGEWQZIDQIYUNV-SCSAIBSYSA-N
• (R)-2-hydroxy-3-methyl-butyric acid
• CS-B0167
• (-)-2-Hydroxy-3-methylbutyric acid
• SCHEMBL426205
• Butanoic acid, 2-hydroxy-3-methyl-, (R)-
• AS-12128
• D-alpha-Hydroxyisovaleric acid, >=98.0% (T)
• J-010969
• CHEMBL1162481
• s12088
• 17407-56-6
• D-alpha-Hydroxyisovaleric acid
• (R)-2-hydroxy-3-methylbutanoic acid
• (R)-2-hydroxyisovaleric acid
• +Expand

• MDL： MFCD00066442
• InChIKey： NGEWQZIDQIYUNV-SCSAIBSYSA-N
• Inchi： 1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t4-/m1/s1
• SMILES： O([H])[C@@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 118.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.062994177g/mol
• Heavy Atom Count: 8
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 0.08790
• PSA: 57.53000
• Boiling Point: 237.6±13.0 ºC (760 Torr),
• Melting Point: 64-67 °C
• Flash Point: 111.8±16.3 ºC,
• Solubility: Soluble (181 g/l) (25 º C),
• Color/Form: Gray white crystals
• Solubility: Not determined
• Optical Activity: [α]20/D −17±1°, c = 1% in chloroform
• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),

(2R)-2-Hydroxy-3-methylbutanoic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10

(2R)-2-Hydroxy-3-methylbutanoic Acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%